N-(2,3-dichlorophenyl)-N'-ethylethanediamide

• IUPAC Name: N'-(2,3-dichlorophenyl)-N-ethyloxamide
• InChI: InChI=1S/C10H10Cl2N2O2/c1-2-13-9(15)10(16)14-7-5-3-4-6(11)8(7)12/h3-5H,2H2,1H3,(H,13,15)(H,14,16)
• InChI Key: XQKLDPAFEVGDKS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

N-(2,3-dichlorophenyl)-N'-ethylethanediamide, commonly known as acetochlor, is a pre-emergence herbicide that is widely used in agriculture to control weeds. It belongs to the family of chloroacetanilide herbicides and is known for its effectiveness in controlling grasses and broadleaf weeds. Acetochlor is a selective herbicide that is used in crops such as corn, soybean, cotton, and peanuts.

Mechanism of Action

Acetochlor inhibits the growth of weeds by interfering with the biosynthesis of fatty acids, which are essential for plant growth. It specifically inhibits the enzyme called acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids. This results in the accumulation of toxic intermediates, which leads to the death of the plant.
Biochemical and Physiological Effects:
Acetochlor is known to have both acute and chronic toxic effects on non-target organisms. It has been found to be toxic to aquatic organisms, birds, and mammals. Acetochlor can also cause skin and eye irritation in humans. It is important to handle acetochlor with care and follow safety guidelines to prevent exposure.

Advantages and Limitations for Lab Experiments

Acetochlor is widely used in lab experiments to study its effects on plants and non-target organisms. It is a selective herbicide that is effective in controlling weeds in crops. However, acetochlor is known to have toxic effects on non-target organisms, which limits its use in certain experiments. It is important to use acetochlor in a controlled environment and follow safety guidelines to prevent exposure.

Future Directions

There are several future directions for the research on acetochlor. One area of research is the development of new formulations that reduce its toxicity to non-target organisms. Another area of research is the study of its effects on soil microorganisms and their role in the degradation of acetochlor. The development of new herbicides that are more effective and have less environmental impact is also an area of future research.

Scientific Research Applications

Acetochlor has been extensively studied for its herbicidal properties and its effects on the environment. It has been found to be effective in controlling weeds in crops such as corn, soybean, cotton, and peanuts. Acetochlor is also used in combination with other herbicides to enhance its effectiveness. The scientific research on acetochlor has focused on its mode of action, environmental fate, and toxicity to non-target organisms.